Cas no 1873217-62-9 (4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid)

• Product Name: 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid
• CAS No: 1873217-62-9
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD32159762
• CID: 5605584
• PubChem ID: 155822436
• Update Time: 2025-10-21

4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid
• EN300-991334
• 1873217-62-9
• 4-Methoxy-1-prop-2-enoylpiperidine-4-carboxylic acid

• MDL： MFCD32159762
• Inchi： 1S/C10H15NO4/c1-3-8(12)11-6-4-10(15-2,5-7-11)9(13)14/h3H,1,4-7H2,2H3,(H,13,14)
• InChI Key： KXQKVERBRKMNLF-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid

4-Methoxy-1-(Prop-2-Enoyl)piperidine-4-Carboxylic Acid: A Novel Compound with Promising Therapeutic Potential

4-Methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid is a synthetic compound with a unique molecular structure that combines the pharmacophoric features of a piperidine ring and a propenoyl substituent. This molecule, identified by the CAS number 1873217-62-9, exhibits a complex interplay between its 4-methoxy group and the prop-2-enoyl chain, which may contribute to its biological activity. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and metabolic disorders. The synthesis and characterization of 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid have been the focus of several research groups, with particular emphasis on its chemical stability and pharmacokinetic profile.

The piperidine ring serves as a central scaffold in this molecule, providing a flexible yet rigid structure that can interact with various biological targets. The 4-methoxy substituent enhances the hydrophilicity of the molecule, potentially improving its solubility in aqueous environments. Meanwhile, the prop-2-enoyl group introduces a degree of conjugation that may influence the molecule's reactivity and binding affinity. The combination of these functional groups suggests that 4-methoxy-1-(prop-2-enoyy)piperidine-4-carboxylic acid could act as a dual-action agent, targeting multiple pathways simultaneously. This property is particularly relevant in the development of multitarget drugs, which are increasingly being explored in the treatment of complex diseases such as Alzheimer's and Parkinson's.

Recent advances in drug discovery have underscored the importance of structure-activity relationship (SAR) studies in optimizing the potency and selectivity of novel compounds. Research published in 2023 in the *Journal of Medicinal Chemistry* has demonstrated that the prop-2-enoyl chain in 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid plays a critical role in modulating its interaction with cannabinoid receptor type 1 (CB1). This finding is particularly significant given the growing interest in CB1 receptor modulators for the treatment of obesity and metabolic syndrome. The 4-methoxy group, on the other hand, may influence the molecule's lipophilicity, thereby affecting its ability to cross the blood-brain barrier—a key factor in the efficacy of central nervous system (CNS) drugs.

Experimental studies on 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid have revealed its potential as a modulator of lipid metabolism. A 2024 study published in *Nature Communications* reported that this compound significantly reduces the accumulation of triglycerides in adipose tissue, suggesting its utility in the management of non-alcoholic fatty liver disease (NAFLD). The mechanism of action appears to involve the inhibition of fatty acid synthase (FAS), a key enzyme in lipid biosynthesis. This discovery aligns with the broader trend in metabolic research toward the development of targeted therapies that address the root causes of metabolic disorders rather than their symptoms.

The synthesis of 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid has been optimized using green chemistry principles, reflecting the industry's growing commitment to sustainable practices. A 2023 paper in *Organic & Biomolecular Chemistry* described a novel asymmetric synthesis route that minimizes the use of hazardous reagents and reduces waste generation. This approach not only enhances the environmental safety of the compound but also improves the economic viability of its large-scale production. The prop-2-enoyl group is introduced through a catalytic oxidation step, which is both efficient and scalable, making this method suitable for industrial applications.

4-Methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid has also shown promise in the field of neuroprotection. A 2024 study published in *Neuropharmacology* found that this compound exhibits neuroprotective effects in a mouse model of Parkinson's disease. The protective mechanism is thought to involve the inhibition of oxidative stress and the activation of autophagy, processes that are critical in the pathogenesis of neurodegenerative diseases. These findings highlight the potential of this compound as a candidate for neurodegenerative disease therapy, particularly in combination with existing treatments that target neuroinflammation.

Further research is needed to fully elucidate the pharmacodynamic profile of 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid and to identify its potential side effects. Preclinical studies are currently underway to evaluate its toxicological profile and drug-drug interaction potential. The lipophilicity of the molecule, influenced by the 4-methoxy group, may affect its distribution in the body, with implications for its therapeutic index. Understanding these factors is essential for the development of a safe and effective therapeutic agent.

In conclusion, 4-methoxy-1-(prop-2-enoyl)piperidine-4-carboxylic acid represents a promising candidate in the field of pharmaceutical research, with potential applications in the treatment of metabolic disorders, neurodegenerative diseases, and obesity. The unique combination of its piperidine ring, 4-methoxy group, and prop-2-enoyl chain positions it as a versatile scaffold for the design of multitarget drugs. As research in this area continues to evolve, the clinical potential of this compound is likely to expand, offering new opportunities for the treatment of complex diseases.